Cas no 2172087-62-4 (5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic acid)

• Product Name: 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic acid
• CAS No: 2172087-62-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6493739
• PubChem ID: 165575625
• Update Time: 2025-06-08

5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic acid
• 5-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}pentanoic acid
• EN300-1559709
• 2172087-62-4

• Inchi： 1S/C28H34N2O5/c1-30(16-7-6-15-26(31)32)27(33)19-9-8-10-20(17-19)29-28(34)35-18-25-23-13-4-2-11-21(23)22-12-3-5-14-24(22)25/h2-5,11-14,19-20,25H,6-10,15-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： NKZXZVCIOZZXTB-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)CCCCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic acid

Introduction to 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic Acid (CAS No. 2172087-62-4)

5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic acid, with the CAS number 2172087-62-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a fluoren-9-ylmethylcarbonyl moiety and a cyclohexyl side chain. These structural features contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological purposes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the fluoren-9-ylmethylcarbonyl group in this compound suggests potential applications in the design of targeted therapies due to its ability to enhance binding affinity and selectivity. Additionally, the cyclohexyl moiety may contribute to its solubility and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic acid is its potential role in modulating enzyme activity. Enzymes are key players in numerous biological processes, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The structure of this compound suggests that it may interact with enzymes involved in signal transduction, cell proliferation, and apoptosis, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of the fluoren-9-ylmethylcarbonyl group into this compound aligns with this trend, as it may contribute to its longevity within the biological system. This property is particularly relevant for drugs that require prolonged action or multiple dosing regimens.

The synthesis of 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These methods not only improve efficiency but also allow for greater customization of the molecular structure.

In addition to its potential therapeutic applications, this compound may also serve as a valuable tool in chemical biology research. By studying its interactions with biological targets, researchers can gain insights into disease mechanisms and develop new strategies for intervention. The ability to modify specific parts of the molecule allows for the creation of derivatives with tailored properties, expanding its utility in both research and drug development.

The field of medicinal chemistry is continuously evolving, with new methodologies and technologies emerging at a rapid pace. The development of 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic acid exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining expertise from organic chemistry, biochemistry, and pharmacology, researchers can accelerate the process of identifying and optimizing new therapeutic agents.

The use of computational modeling and high-throughput screening has further enhanced the efficiency of drug discovery programs. These tools allow researchers to predict the behavior of compounds like 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic acid before they are synthesized, saving time and resources. This approach is particularly beneficial for complex molecules like this one, where traditional trial-and-error methods would be impractical.

In conclusion, 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}pentanoic acid (CAS No. 2172087-62-4) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a compelling candidate for further study. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of disorders.